Cas no 2178771-17-8 (3-[(6-cyclopropylpyrimidin-4-yl)methyl]-1-(2-phenoxyethyl)urea)

• Product Name: 3-[(6-cyclopropylpyrimidin-4-yl)methyl]-1-(2-phenoxyethyl)urea
• CAS No: 2178771-17-8
• MF: C₁₇H₂₀N₄O₂
• MW: 312.366303443909
• CID: 5338042
• Update Time: 2025-05-28

3-[(6-cyclopropylpyrimidin-4-yl)methyl]-1-(2-phenoxyethyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-((6-cyclopropylpyrimidin-4-yl)methyl)-3-(2-phenoxyethyl)urea
• 1-[(6-cyclopropylpyrimidin-4-yl)methyl]-3-(2-phenoxyethyl)urea
• 3-[(6-cyclopropylpyrimidin-4-yl)methyl]-1-(2-phenoxyethyl)urea

• Inchi： 1S/C17H20N4O2/c22-17(18-8-9-23-15-4-2-1-3-5-15)19-11-14-10-16(13-6-7-13)21-12-20-14/h1-5,10,12-13H,6-9,11H2,(H2,18,19,22)
• InChI Key： VJWCUNUFHKSKJZ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CCNC(NCC1=CC(C2CC2)=NC=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 370
• XLogP3: 1.4
• Topological Polar Surface Area: 76.1

Additional information on 3-[(6-cyclopropylpyrimidin-4-yl)methyl]-1-(2-phenoxyethyl)urea

3-[(6-cyclopropylpyrimidin-4-yl)methyl]-1-(2-phenoxyethyl)urea (CAS No. 2178771-17-8): A Comprehensive Overview

The compound 3-[(6-cyclopropylpyrimidin-4-yl)methyl]-1-(2-phenoxyethyl)urea (CAS No. 2178771-17-8) is a chemically synthesized small molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a cyclopropylpyrimidine core and a phenoxyethylurea moiety, makes it a promising candidate for various applications, including drug discovery and development. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given its structural similarity to other bioactive compounds.

In recent years, the demand for novel small molecule therapeutics has surged, driven by advancements in precision medicine and targeted therapies. 3-[(6-cyclopropylpyrimidin-4-yl)methyl]-1-(2-phenoxyethyl)urea aligns with this trend, as its modular design allows for fine-tuning of pharmacological properties. The compound's pyrimidine scaffold is a common feature in many FDA-approved drugs, underscoring its relevance in modern medicinal chemistry. Additionally, its urea linkage enhances hydrogen-bonding interactions, which are critical for binding to biological targets.

One of the most frequently searched questions about this compound revolves around its mechanism of action and potential therapeutic applications. Preliminary studies suggest that it may interact with specific protein kinases, which play a pivotal role in cell signaling pathways. This has sparked interest in its use for conditions such as inflammatory diseases and cancer, although further research is needed to validate these hypotheses. The compound's structure-activity relationship (SAR) is also a hot topic, as researchers aim to optimize its efficacy and selectivity.

From a synthetic chemistry perspective, 3-[(6-cyclopropylpyrimidin-4-yl)methyl]-1-(2-phenoxyethyl)urea presents an interesting challenge due to its multifunctional groups. The cyclopropyl ring, for instance, introduces steric constraints that can influence the compound's conformational flexibility. Meanwhile, the phenoxyethyl side chain contributes to its lipophilicity, a key factor in drug absorption and distribution. These attributes make it a valuable subject for computational chemistry and molecular modeling studies.

The compound's CAS No. 2178771-17-8 is often used as a unique identifier in scientific databases, facilitating its retrieval in literature searches and patent reviews. Its inclusion in chemical libraries highlights its potential for high-throughput screening (HTS) campaigns, where it could serve as a lead compound for further optimization. Given the growing emphasis on drug repurposing, there is also speculation about its applicability in treating emerging diseases.

In conclusion, 3-[(6-cyclopropylpyrimidin-4-yl)methyl]-1-(2-phenoxyethyl)urea represents a fascinating area of research at the intersection of chemistry and biology. Its versatile structure and bioactive potential make it a compound worth watching in the coming years. As the scientific community continues to explore its properties, we can expect new insights into its pharmacological profile and potential therapeutic benefits.